Cas no 86031-44-9 (Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI))

Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI) structure
86031-44-9 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI)
CAS No:86031-44-9
MF:C10H8O2
MW:160.169322967529
CID:1023381
PubChem ID:20247235
Update Time:2025-04-20

Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylic acid, methyl ester (9CI)
    • methyl bicyclo[4.2.0]octa-1(6),2,4,7-tetraene-5-carboxylate
    • 86031-44-9
    • Methyl bicyclo[4.2.0]octa-1,3,5,7-tetraene-2-carboxylate
    • DTXSID70604074
    • SCHEMBL10607262
    • Inchi: 1S/C10H8O2/c1-12-10(11)9-4-2-3-7-5-6-8(7)9/h2-6H,1H3
    • InChI Key: NEYFNPZFKZZMNI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=C2C=CC2=1)=O

Computed Properties

  • Exact Mass: 160.052429494g/mol
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų
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